Cas no 3481-02-5 (Cyclopropyl phenyl ketone)

• Product Name: Cyclopropyl phenyl ketone
• CAS No: 3481-02-5
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD00001294
• CID: 44203
• PubChem ID: 87566032
• Update Time: 2025-08-05

Cyclopropyl phenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(phenyl)methanone
• Benzoylcyclopropane
• Cyclopropyl Phenyl Ketone
• cyclopropylphenylmethanone
• Ketone,cyclopropyl phenyl
• Methanone,cyclopropylphenyl
• phenyl cyclopropyl ketone
• Methanone, cyclopropylphenyl-
• Ketone, cyclopropyl phenyl
• cyclopropyl-phenyl-methanone
• PJRHFTYXYCVOSJ-UHFFFAOYSA-N
• Cyclopropylphenylketone
• cyclopropyl-phenylmethanone
• KSC492M5D
• Cyclopropyl phenyl ketone, 97%
• PJRHFTYXYCVOSJ-UHFFFAOYSA-
• NSC10743
• STL373435
• SBB0650
• InChI=1/C10H10O/c11-10(9-6-7-9)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• MFCD00001294
• AS-15710
• C0987
• J-019768
• AKOS009158007
• AMY6122
• UNII-HZE54S9VGF
• A822416
• SCHEMBL324342
• SY049565
• HZE54S9VGF
• EN300-52894
• DTXSID30188345
• J-520192
• NS00048874
• NSC-10743
• AC8552
• FT-0622754
• EINECS 222-458-2
• 3481-02-5
• NSC 10743
• F0001-1009
• BBL027331
• Cyclopropyl phenyl ketone

• MDL： MFCD00001294
• Inchi： 1S/C10H10O/c11-10(9-6-7-9)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： PJRHFTYXYCVOSJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1CC1
• BRN： 1860145

Computed Properties

• Exact Mass: 146.07300
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless to Huangshan liquid
• Density: 1.058 g/mL at 25 °C(lit.)
• Melting Point: 7-9 °C (lit.)
• Boiling Point: 248°C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.553(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 17.07000
• LogP: 2.27930
• Solubility: Insoluble

Cyclopropyl phenyl ketone Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：3
• Safety Instruction： S23-S24/25
• HazardClass：Comb liq
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopropyl phenyl ketone

Cyclopropyl Phenyl Ketone (CAS No. 3481-02-5): An Overview of Its Properties, Applications, and Recent Research

Cyclopropyl phenyl ketone (CAS No. 3481-02-5) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 1-(cyclopropyl)phenylmethanone, is characterized by its unique cyclopropyl and phenyl functional groups, which confer it with a range of interesting chemical and physical properties. In this article, we will delve into the structure, synthesis, applications, and recent research developments surrounding Cyclopropyl phenyl ketone.

Structure and Physical Properties

Cyclopropyl phenyl ketone has a molecular formula of C₉H₁₀O and a molecular weight of 134.17 g/mol. The compound features a cyclopropyl ring attached to a phenyl ring through a carbonyl group. This unique structure imparts several notable physical properties to the molecule. For instance, it has a melting point of 57-59°C and a boiling point of 205-207°C under standard conditions. Additionally, Cyclopropyl phenyl ketone is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

Synthesis and Production

The synthesis of Cyclopropyl phenyl ketone can be achieved through various methods, each with its own advantages and limitations. One common approach involves the Friedel-Crafts acylation of benzene using cyclopropylcarbonyl chloride in the presence of an acid catalyst such as aluminum chloride. Another method involves the reaction of cyclopropylmagnesium bromide with benzophenone to form the desired product. These synthetic routes have been optimized over the years to improve yield and purity, making Cyclopropyl phenyl ketone readily available for both academic and industrial applications.

Applications in Organic Synthesis

Cyclopropyl phenyl ketone is widely used as an intermediate in organic synthesis due to its reactivity and functional group versatility. It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and materials. For example, it can be used in the preparation of cyclopropane-containing natural products and derivatives with potential biological activities. The cyclopropyl group can undergo various transformations such as ring-opening reactions, which are crucial for the synthesis of biologically active compounds.

Mechanistic Studies and Reactivity

The reactivity of Cyclopropyl phenyl ketone has been extensively studied to understand its behavior in different chemical reactions. One key aspect is the strain energy associated with the cyclopropyl ring, which can influence the reactivity of adjacent functional groups. Recent research has shown that the cyclopropyl group can act as a directing group in transition metal-catalyzed reactions, facilitating selective transformations. For instance, palladium-catalyzed cross-coupling reactions involving Cyclopropyl phenyl ketone have been reported to proceed with high regioselectivity and yield.

Biological Activity and Medicinal Chemistry

In the realm of medicinal chemistry, Cyclopropyl phenyl ketone has shown promise as a scaffold for the development of novel therapeutic agents. Its unique structure allows for the introduction of various substituents that can modulate biological activity. Studies have explored its potential as an inhibitor of specific enzymes or receptors involved in disease pathways. For example, derivatives of Cyclopropyl phenyl ketone have been investigated for their anti-inflammatory properties and their ability to modulate ion channels.

Recent Research Developments

The ongoing research on Cyclopropyl phenyl ketone continues to uncover new applications and insights into its behavior. A recent study published in the Journal of Organic Chemistry reported the development of a novel synthetic route that significantly improves the yield and purity of Cyclopropyl phenyl ketone. This method involves a one-pot reaction sequence that minimizes side reactions and simplifies purification steps.

In another study published in Chemical Communications, researchers explored the use of Cyclopropyl phenyl ketone as a precursor for the synthesis of cyclic peptides with potential antimicrobial activity. The cyclopropane ring was found to enhance the stability and bioavailability of these peptides, making them promising candidates for further drug development.

Safety Considerations and Handling

While Cyclopropyl phenyl ketone is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound away from incompatible materials.

Conclusion

In summary, Cyclopropyl phenyl ketone (CAS No. 3481-02-5) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure confers it with interesting chemical properties that make it an attractive building block for various synthetic transformations. Ongoing research continues to expand our understanding of its reactivity and potential uses, highlighting its importance in both academic and industrial settings.